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Compound of Interest

Compound Name: MC1742

Cat. No.: B15568335 Get Quote

Essential Safety and Handling Guide for MC1742
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of MC1742, a potent histone deacetylase (HDAC)

inhibitor. This document provides immediate, essential safety protocols and logistical plans to

ensure a safe laboratory environment.

MC1742 is a potent inhibitor of class I and IIb histone deacetylases (HDACs) and should be

handled as a hazardous compound.[1][2][3] While a specific Safety Data Sheet (SDS) with

quantitative exposure limits for MC1742 is not publicly available, its classification as a potent

pharmaceutical compound necessitates stringent safety precautions to minimize exposure.[2]

[4][5]

Key Safety and Handling Data
Due to the absence of specific published data for MC1742, the following table summarizes

recommended safety and handling parameters based on guidelines for potent active

pharmaceutical ingredients (APIs).
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Parameter Value/Recommendation Source/Rationale

Occupational Exposure Limit

(OEL)

≤ 10 µg/m³ (8-hour time-

weighted average)

General limit for potent

pharmaceutical compounds.[2]

[4][5]

Solubility ~100 mM in DMSO
Manufacturer's product

information.[1]

Storage Temperature -20°C
Manufacturer's product

information.[1]

Physical Form Solid
Manufacturer's product

information.[1]

Operational Plan: Step-by-Step Handling
Procedures
Objective: To provide a clear, procedural guide for the safe handling of MC1742 from receipt to

experimental use.

1. Preparation and Engineering Controls:

Designated Area: All work with solid and concentrated stock solutions of MC1742 must be

conducted in a designated area, such as a chemical fume hood or a powder containment

hood, to minimize inhalation exposure.

Ventilation: Ensure adequate ventilation and that the containment system is functioning

correctly before starting any work.

2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of powder-free nitrile gloves.[6] Change the outer pair immediately if

contaminated and both pairs every 30-60 minutes.[6]

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over

safety glasses when there is a risk of splashing.[7]
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Lab Coat: A disposable, solid-front lab coat with tight cuffs is required.

Respiratory Protection: For weighing and handling the solid compound, a NIOSH-approved

N95 or higher-level respirator is recommended.[6]

3. Weighing and Solution Preparation:

Weighing: Weigh the solid MC1742 within a powder containment hood or a glove box to

prevent aerosolization.

Dissolving: When preparing a stock solution (e.g., in DMSO), add the solvent to the solid

slowly to avoid splashing. The product information sheet suggests purging the solvent with

an inert gas.[1]

Labeling: Clearly label all containers with the chemical name, concentration, solvent, date,

and appropriate hazard warnings.

4. Experimental Use:

Dilutions: Perform all dilutions of the concentrated stock solution within a chemical fume

hood.

Avoid Contamination: Use dedicated equipment (pipettes, tips, etc.) for handling MC1742
solutions.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[1]

Disposal Plan: Safe Waste Management
Objective: To outline the procedures for the safe disposal of MC1742 and associated

contaminated materials, adhering to hazardous waste regulations.

1. Waste Segregation:

Solid Waste: All disposable items contaminated with MC1742 (e.g., gloves, weigh paper,

pipette tips, vials) must be collected in a designated, sealed, and clearly labeled hazardous

waste container.
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Liquid Waste: Unused or waste solutions of MC1742 must be collected in a separate, leak-

proof, and clearly labeled hazardous waste container. Do not mix with other chemical waste

streams unless compatibility is confirmed.[8]

Sharps: Needles, syringes, or other sharps contaminated with MC1742 must be disposed of

in a designated sharps container for hazardous chemical waste.

2. Container Labeling and Storage:

Labeling: All hazardous waste containers must be labeled with "Hazardous Waste," the full

chemical name (MC1742), the solvent (if applicable), and the approximate concentration.[9]

Storage: Store hazardous waste containers in a designated satellite accumulation area,

away from incompatible materials.[1] The containers must be kept closed except when

adding waste.[3][10]

3. Disposal Procedure:

Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures

for the pickup and disposal of hazardous chemical waste. Do not dispose of MC1742 down

the drain or in regular trash.[8][9]

Empty Containers: Original containers of MC1742 should be triple-rinsed with a suitable

solvent (e.g., DMSO followed by ethanol). The rinsate must be collected as hazardous

waste.[1][3] After triple-rinsing and air-drying in a fume hood, the defaced container may be

disposed of as non-hazardous waste, following institutional guidelines.[1]

Experimental Workflow for Safe Handling of MC1742
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Caption: Workflow for the safe handling of MC1742 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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